Cas no 2138167-61-8 (methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate)

• Product Name: methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate
• CAS No: 2138167-61-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6333555
• PubChem ID: 165744459
• Update Time: 2025-09-27

methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate
• 2138167-61-8
• EN300-787213

• Inchi： 1S/C9H9NO2/c1-10-7-3-4-8(10)5-6-9(11)12-2/h3-4,7H,1-2H3
• InChI Key： JDWGIRNAQXECKE-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1=CC=CN1C)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate

Methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate (CAS No. 2138167-61-8): A Comprehensive Overview

Methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate, a compound with the chemical identifier CAS No. 2138167-61-8, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a 1-methyl-1H-pyrrol-2-yl substituent and a prop-2-ynoate moiety, presents an intriguing scaffold for further exploration in medicinal chemistry and drug development.

The molecular structure of Methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate consists of a pyrrole ring substituted with a methyl group at the 1-position and an acetylenic acid ester at the 3-position. This configuration suggests potential interactions with biological targets, making it a valuable candidate for further investigation. The presence of both aromatic and alkyne functional groups enhances its versatility, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating pyrrole moieties, due to their wide range of biological activities. Pyrroles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The addition of a methyl group at the 1-position of the pyrrole ring in Methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate may enhance its binding affinity to biological targets, thereby increasing its therapeutic potential.

The prop-2-ynoate group in this compound introduces a reactive site that can be exploited for further functionalization. This moiety is particularly useful in constructing more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are known to possess significant pharmacological activity.

Recent studies have highlighted the importance of acetylenic compounds in medicinal chemistry. Acetylenes are versatile building blocks that can be incorporated into drug molecules to improve their pharmacokinetic properties and bioavailability. The ester functionality in Methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate also provides a site for hydrolysis or amidation, allowing for the creation of more complex derivatives with tailored biological activities.

The synthesis of Methyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate involves multi-step organic transformations, starting from commercially available precursors. The key steps typically include the formation of the pyrrole ring followed by functionalization with the propargyl ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

In terms of applications, Methyl 3-(1-methyl-1H-pyrrol-2-yloate) has shown promise in preclinical studies as a potential lead compound for drug discovery. Its unique structural features make it suitable for targeting various biological pathways associated with diseases such as cancer and inflammation. Researchers are exploring its potential as an intermediate in the synthesis of novel therapeutic agents that could address unmet medical needs.

The compound's stability under various conditions is another critical factor that contributes to its attractiveness as a research tool. Studies have demonstrated that Methyl 3-(1-methyl-H-pyrrol-yloate retains its integrity under standard storage conditions, making it suitable for long-term investigations. Additionally, its solubility profile allows for easy incorporation into different solvents commonly used in biochemical assays.

As research continues to evolve, new methodologies for studying Methyl 3-(methyl-H-pyrrol-yloate) are being developed. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing its structure and purity. These analytical methods provide valuable insights into its molecular interactions and help optimize its synthesis for industrial-scale production.

The impact of computational chemistry on the study of Methyl 3-(methyl-H-pyrrol-yloate) cannot be overstated. Molecular modeling and docking studies are increasingly used to predict how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental data and accelerate the discovery process by identifying promising candidates for further validation.

In conclusion, Methyl 3-(methyl-H-pyrrol-yloate) (CAS No. 2138167 is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development, while its stability and solubility make it an ideal candidate for both laboratory and industrial applications. As our understanding of its biological activities grows, so too will its role in advancing therapeutic interventions across various diseases.